Cas no 61995-22-0 (1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester)

1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester structure
61995-22-0 structure
Product Name:1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester
CAS No:61995-22-0
MF:C8H13NO3
MW:171.193722486496
CID:461343
PubChem ID:12316095
Update Time:2025-04-19

1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester
    • methyl 3-oxoazepane-1-carboxylate
    • DTXSID70487561
    • 61995-22-0
    • Inchi: 1S/C8H13NO3/c1-12-8(11)9-5-3-2-4-7(10)6-9/h2-6H2,1H3
    • InChI Key: YDPAUQVLWXRTTF-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(=O)OC)CCCC1

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
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